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Compound of Interest

Compound Name:
3-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)carbazole

CAS No.: 855738-89-5

Cat. No.: B1400750

Get Quote

An In-Depth Technical Guide to the Physical Characteristics of CAS 855738-89-5

Foreword for the Modern Researcher
In the landscape of advanced materials science and organic electronics, the precise

understanding of precursor molecules is not merely academic—it is the bedrock of innovation.

This guide is crafted for the discerning researcher, scientist, and drug development

professional who requires a granular understanding of CAS 855738-89-5, a pivotal building

block in contemporary organic synthesis. We move beyond a simple data sheet to provide a

holistic view, elucidating not just the what but the why behind the physical characteristics of this

versatile compound. Herein, we dissect its molecular architecture to explain its macroscopic

properties, offering a narrative grounded in established scientific principles and validated

experimental observations.

Core Identification and Chemical Identity
At its essence, CAS 855738-89-5 is an organic compound that synergistically combines a

carbazole core with a boronic acid pinacol ester functional group.[1][2] This unique
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amalgamation makes it a highly sought-after intermediate in the synthesis of complex organic

materials, particularly for optoelectronic applications.[1][3]

Identifier Value

CAS Registry Number 855738-89-5[4][5]

Chemical Name
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-

yl)carbazole[1][6]

Synonyms

9H-Carbazole-3-boronic acid pinacol ester,

Carbazole-3-boronic Acid Pinacol Ester, (9H-

Carbazol-3-yl)boronic Acid Pinacol Ester[2][7]

Molecular Formula C₁₈H₂₀BNO₂[4][5]

Molecular Weight 293.17 g/mol [4][6]

Physicochemical Properties: A Quantitative
Overview
The physical state and thermal properties of a compound are critical determinants of its

handling, storage, and reaction conditions. For CAS 855738-89-5, these characteristics are

indicative of a stable, crystalline organic solid.
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Property Value / Description
Significance for the

Researcher

Appearance

Off-white to white crystalline

powder; may also appear as

white to orange to green

powder or crystals.[3][6]

The crystalline nature suggests

a well-defined molecular

packing and purity. Color

variations can indicate trace

impurities or different

crystalline polymorphs.

Melting Point 194.0 to 198.0 °C[3][6]

A sharp melting point range is

a strong indicator of high

purity. This relatively high

value points to significant

intermolecular forces and

thermal stability, making it

suitable for processes

requiring elevated

temperatures.

Boiling Point 474.3 ± 18.0 °C (Predicted)

The high predicted boiling

point further confirms the

compound's low volatility and

thermal stability.

Density 1.16 ± 0.1 g/cm³ (Predicted)

This value is typical for

polycyclic aromatic organic

compounds and is essential for

calculations involving mass-to-

volume conversions in process

scale-up.

Purity
Typically ≥ 98% (GC) or 99%

min.[1][3][6]

High purity is crucial for its

primary application in

polymerization and cross-

coupling reactions, where

impurities can poison catalysts

or terminate chain growth.
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Storage

Store in a cool, dry, dark place,

away from moisture and heat,

under an inert atmosphere

(Nitrogen or Argon) at 2-8°C.

[1][6]

The boronic ester group is

susceptible to hydrolysis. Inert

and anhydrous conditions are

paramount to maintain the

compound's integrity and

reactivity.

Molecular Structure and Its Mechanistic
Implications
The utility of CAS 855738-89-5 stems directly from its bifunctional nature. The carbazole moiety

is a well-known hole-transporting unit with excellent photophysical properties, while the boronic

acid pinacol ester is a key functional group for palladium-catalyzed cross-coupling reactions,

most notably the Suzuki-Miyaura reaction.[1]

Caption: Standard QC workflow for CAS 855738-89-5.

Step-by-Step Methodology:

Visual Inspection: The appearance of the powder is checked against a reference standard.

Any significant deviation in color from the expected off-white may suggest contamination.

Melting Point Determination: A small amount of the sample is packed into a capillary tube

and heated in a calibrated melting point apparatus. The temperature range from the first

appearance of liquid to complete liquefaction is recorded. A narrow range close to the

literature value (194-198 °C) indicates high purity. [3][6]3. Purity Analysis (Gas

Chromatography - GC): A solution of the compound is injected into a gas chromatograph.

The retention time confirms the identity against a standard, and the peak area percentage is

used to quantify purity, which should typically be >98%. [6]4. Structural Confirmation

(FTIR/NMR Spectroscopy):

FTIR: The sample is analyzed to identify characteristic vibrational frequencies of its

functional groups (e.g., N-H stretch of the carbazole, B-O and C-O stretches of the

dioxaborolane ring).
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¹H NMR: The proton nuclear magnetic resonance spectrum provides a definitive structural

fingerprint, confirming the positions and integrations of aromatic and aliphatic protons.

Core Applications in Research and Development
The physical and chemical properties of CAS 855738-89-5 make it an indispensable tool in the

synthesis of high-performance organic materials.
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Caption: Role as a building block in materials synthesis.

Organic Electronics and Optoelectronics: It serves as a fundamental precursor for

synthesizing semiconducting polymers and small molecules. [1]The carbazole unit is integral

to materials used in Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPVs),

and Organic Field-Effect Transistors (OFETs). [1]* Polymer Chemistry: Through reactions like

Suzuki coupling, it enables the creation of functional polymers with precisely tuned electronic

and mechanical properties. [1][3]* Drug Development: The carbazole scaffold is a privileged

structure in medicinal chemistry. This compound provides a reactive handle for incorporating

the carbazole moiety into complex molecules for targeting specific biological pathways. [3]

Safety, Handling, and Disposal
As with any laboratory chemical, adherence to safety protocols is non-negotiable.
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GHS Hazard Identification:

Pictogram: Warning [4][6] * Hazard Statements: H315 (Causes skin irritation), H319

(Causes serious eye irritation). [6][7]* Handling Precautions:

Always handle in a well-ventilated area or a fume hood to avoid dust inhalation. [7] * Wear

appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves. [7] * Avoid contact with skin and eyes. In case of contact,

rinse immediately and thoroughly with water. [7] * Wash hands thoroughly after handling.

[6]* Storage: Store in a tightly sealed container in a cool, dry place under an inert

atmosphere to prevent hydrolysis of the boronic ester. [1]* Disposal: Waste should be

treated as chemical waste and disposed of in accordance with local, state, and federal

regulations. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cymitquimica.com/cas/855738-89-5/
https://www.chemimpex.com/products/30958
https://www.ambeed.com/products/855738-89-5.html
https://www.ambeed.com/products/855738-89-5.html
https://www.chembk.com/en/chem/855738-89-5
https://www.tcichemicals.com/HK/en/p/T3117
https://www.tcichemicals.com/HK/en/p/T3117
https://www.tcichemicals.com/BE/en/sds/T3117_EU_6N.pdf
https://www.benchchem.com/product/b1400750/docs#cas-855738-89-5-physical-characteristics
https://www.benchchem.com/product/b1400750/docs#cas-855738-89-5-physical-characteristics
https://www.benchchem.com/product/b1400750/docs#cas-855738-89-5-physical-characteristics
https://www.benchchem.com/product/b1400750/docs#cas-855738-89-5-physical-characteristics
https://www.benchchem.com/product/b1400750?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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